Cas no 86069-86-5 (Fmoc-HoPro-OH)

Fmoc-HoPro-OH is a versatile amino acid derivative, offering a convenient handling and purification process. Its hydroxyl functionality allows for easy modification and conjugation, making it suitable for various synthetic applications. The Fmoc group facilitates efficient solid-phase peptide synthesis, while the hydroxyl group provides flexibility for further chemical transformations. This compound is ideal for researchers seeking a reliable building block in peptide synthesis and drug discovery.

Fmoc-HoPro-OH structure

Product Name:Fmoc-HoPro-OH

CAS No:86069-86-5

MF:C₂₁H₂₁NO₄

MW:351.395745992661

MDL:MFCD00235898

CID:720934

PubChem ID:983042

Update Time:2025-06-20

Fmoc-HoPro-OH Chemical and Physical Properties

Names and Identifiers

- 1,2-Piperidinedicarboxylicacid, 1-(9H-fluoren-9-ylmethyl) ester, (2S)-
- FMOC-L-PIPECOLIC ACID
- (S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-piperidinecarboxylic Acid
- N-Fmoc-L-pipecolic acid
- (L)-N-(9-FLUORENYLMETHYLOXYCARBONYL)PIPECOLIC ACID
- (S)-N-Fmoc-piperidine-2-carboxylic acid
- Fmoc-(S)-(-)-piperidine-2-carboxylic acid
- Fmoc-Homopro-OH
- Fmoc-HoPro-OH
- Fmoc-L-Homoproline
- Fmoc-L-Pip-OH
- Fmoc-Pip-OH
- L-1-N-Fmoc-Pipecolinic acid
- 1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-pipecolic Acid
- 1-Fmoc-L-pipecolic Acid
- (S)-1-Fmoc-2-piperidinecarboxylic Acid
- N-Fmoc-(2S)-piperidinecarboxylic acid
- N-Fmoc-L-pipecolinic acid
- (L)-N-Fmoc-Pipecolic acid
- (S)-1-Fmoc-piperidine-2-carboxylic acid
- (S)-1-(((9H-fluoren-9-yl)methoxy)carbonyl)piperidine-2-carboxylic acid
- (2S)-1-(9H-fluoren-9-ylmethoxycarbonyl)piperidine-2-carboxylic acid
- (S)-1,2-Piperidinedicarboxylic acid 1-(9H-fluoren-9-ylmethyl) ester
- (2S)-1-[9H-fluoren-9-ylmethoxy(oxo)methyl]-2-piperid
- 1,2-Piperidinedicarboxylic acid, 1-(9H-fluoren-9-ylmethyl) ester, (S)- (ZCI)
- 1-(9H-Fluoren-9-ylmethyl) (2S)-1,2-piperidinedicarboxylate (ACI)
- (2S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]piperidine-2-carboxylic acid
- SCHEMBL119867
- (S)-1-[{(9H-Fluoren-9-yl)methoxy}carbonyl]piperidine-2-carboxylic acid
- N-Fmoc-(S)-2-piperidinecarboxylic acid
- AKOS015837363
- HY-W013190
- AS-35385
- HMS1668I11
- L-1-N-Fmoc-Pipecolinicacid
- AKOS013761036
- FMOC-PIP
- 86069-86-5
- MFCD00235898
- AC-24144
- EN300-81361
- CKLAZLINARHOTG-IBGZPJMESA-N
- DTXSID201006601
- Fmoc-Pip-OH, >=98.0% (HPLC)
- A13921
- CS-W013906
- (2S)-1-[(9H-Fluoren-9-Yl-Methoxy)Carbonyl]Piperidine-2-Carboxylic Acid
- F0938
- (S)-N-Fmoc-piperidine-2-carboxylic acid, 97%
- (2S)-1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERIDINE-2-CARBOXYLIC ACID
- MDL： MFCD00235898
- Inchi： 1S/C21H21NO4/c23-20(24)19-11-5-6-12-22(19)21(25)26-13-18-16-9-3-1-7-14(16)15-8-2-4-10-17(15)18/h1-4,7-10,18-19H,5-6,11-13H2,(H,23,24)/t19-/m0/s1
- InChI Key： CKLAZLINARHOTG-IBGZPJMESA-N
- SMILES： C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(N1CCCC[C@H]1C(=O)O)=O

Computed Properties

Exact Mass: 351.14700
Monoisotopic Mass: 351.147058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 4
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.7
Topological Polar Surface Area: 66.8

Experimental Properties

Color/Form: solid
Density: 1.293±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 155.0 to 159.0 deg-C
Boiling Point: 561.6℃ at 760 mmHg
Flash Point: 293.5±28.2 °C
Solubility: Insuluble (8.8E-3 g/L) (25 ºC),
PSA: 66.84000
LogP: 3.81250
Optical Activity: [α]22/D −23°, c = 1 in DMF
Solubility: Not determined
Sensitiveness: Sensitive to heat

Fmoc-HoPro-OH Security Information

Symbol:
Prompt：warning
Signal Word：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 50/53
Safety Instruction： 60-61
Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：0-10°C

Fmoc-HoPro-OH Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Fmoc-HoPro-OH Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0086-1g	(S)-1-Fmoc-piperidine-2-carboxylic acid	86069-86-5	96%	1g	1679.12CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0086-5g	(S)-1-Fmoc-piperidine-2-carboxylic acid	86069-86-5	96%	5g	5071.29CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	60R0086-25g	(S)-1-Fmoc-piperidine-2-carboxylic acid	86069-86-5	96%	25g	16876.04CNY	2021-05-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0938-5G	(S)-1-[(9H-Fluoren-9-ylmethoxy)carbonyl]-2-piperidinecarboxylic Acid	86069-86-5	>98.0%(T)(HPLC)	5g	¥265.00	2024-04-15
Fluorochem	034318-1g	L-1-N-Fmoc-Pipecolinic acid	86069-86-5	98%	1g	￡20.00	2022-03-01
Fluorochem	034318-5g	L-1-N-Fmoc-Pipecolinic acid	86069-86-5	98%	5g	￡59.00	2022-03-01
Fluorochem	034318-10g	L-1-N-Fmoc-Pipecolinic acid	86069-86-5	98%	10g	￡98.00	2022-03-01
Fluorochem	034318-25g	L-1-N-Fmoc-Pipecolinic acid	86069-86-5	98%	25g	￡196.00	2022-03-01
Apollo Scientific	OR14685-5g	(S)-Piperidine-2-carboxylic acid, N-FMOC protected	86069-86-5	98%	5g	£49.00	2025-02-19
Apollo Scientific	OR14685-25g	(S)-Piperidine-2-carboxylic acid, N-FMOC protected	86069-86-5	98%	25g	£114.00	2025-02-19

Fmoc-HoPro-OH Production Method

Production Method 1

28920-43-6

3105-95-1

86069-86-5

Reaction Conditions

Reference

Use of N-Fmoc amino acid chlorides and activated 2-(fluorenylmethoxy)-5(4H)-oxazolones in solid-phase peptide synthesis. Efficient syntheses of highly N-alkylated cyclic hexapeptide oxytocin antagonists related to L-365,209

Perlow, Debra S.; Erb, Jill M.; Gould, Norman P.; Tung, Roger D.; Freidinger, Roger M.; et al, Journal of Organic Chemistry, 1992, 57(16), 4394-400

Production Method 2

28920-43-6

3105-95-1

86069-86-5

Reaction Conditions

1.1 Reagents: Chlorotrimethylsilane , Diisopropylethylamine Solvents: Dichloromethane
1.2 -

Reference

Synthesis and FKBP binding of small molecule mimics of the tricarbonyl region of FK506

Wang, Gary T.; Lane, Ben; Fesik, Stephen W.; Petros, Andrew; Luly, Jay; et al, Bioorganic & Medicinal Chemistry Letters, 1994, 4(9), 1161-6

Production Method 3

82911-69-1

3105-95-1

86069-86-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Dimethylformamide , Water ; 10 min, 0 °C; 0 °C → rt; 1.5 h, rt

Reference

Synthesis of Bioactive 2-Aza-Analogues of Ipecac and Alangium Alkaloids

Koelzer, Michael; Weitzel, Kerstin; Goeringer, H. Ulrich; Thines, Eckhard; Opatz, Till, ChemMedChem, 2010, 5(9), 1456-1464

Production Method 4

28920-43-6

3105-95-1

86069-86-5

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Water ; rt
1.2 Solvents: Acetone ; 18 h, rt

Reference

Synthesis of Shld Derivatives, Their Binding to the Destabilizing Domain, and Influence on Protein Accumulation in Transgenic Plants

Joergensen, Frederik Praestholm; Madsen, Daniel; Meldal, Morten ; Olsen, Jacob Valdbjoern; Petersen, Morten; et al, Journal of Medicinal Chemistry, 2019, 62(10), 5191-5216

Production Method 5

82911-69-1

3105-95-1

86069-86-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: Water ; 5 min, rt
1.2 Solvents: 1,4-Dioxane ; 24 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 2

Reference

Evaluation of Synthetic FK506 Analogues as Ligands for the FK506-Binding Proteins 51 and 52

Gopalakrishnan, Ranganath; Kozany, Christian; Gaali, Steffen; Kress, Christoph; Hoogeland, Bastiaan; et al, Journal of Medicinal Chemistry, 2012, 55(9), 4114-4122

Production Method 6

28920-43-6

3105-95-1

86069-86-5

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; 16 h, rt

Reference

Heterocyclic core analogs of a direct thrombin inhibitor

Blizzard, Timothy A.; Singh, Sanjay; Patil, Basanagoud; Chidurala, Naresh; Komanduri, Venukrishnan; et al, Bioorganic & Medicinal Chemistry Letters, 2014, 24(4), 1111-1115

Production Method 7

105751-19-7

86069-86-5

101555-63-9

Reaction Conditions

1.1 Reagents: 1,1-Dimethylethyl N-[(1R)-2-[[(8α,9S)-6′-methoxycinchonan-9-yl]amino]-1-(1-methy… (reaction products with mercaptopropyl silica gel)

Reference

Chromatographic enantiomer separation using 9-amino-9-(deoxy)-epiquinine-derived chiral selectors: control of chiral recognition via introduction of additional stereogenic centers

Maier, Norbert M.; Greco, Elisa; Petrovaj, Jan; Lindner, Wolfgang, Acta Chimica Slovenica, 2012, 59(3), 454-463

Fmoc-HoPro-OH Raw materials

Fmoc-HoPro-OH Preparation Products

Fmoc-HoPro-OH Related Literature

1. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
2. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
3. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

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Cas no 86069-86-5 (Fmoc-HoPro-OH)

Fmoc-HoPro-OH Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fmoc-HoPro-OH Security Information

Fmoc-HoPro-OH Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Fmoc-HoPro-OH Pricemore >>

Fmoc-HoPro-OH Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Fmoc-HoPro-OH Raw materials

Fmoc-HoPro-OH Preparation Products

Fmoc-HoPro-OH Related Literature

86069-86-5 (Fmoc-HoPro-OH) Related Products